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Shielding for Promethium Isotopes: A Technical
Guide
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

on the Shielding Requirements for Radiations Emitted by Promethium-145 and Promethium-

147.

This document provides a detailed analysis of the shielding requirements for two notable

isotopes of Promethium: Promethium-145 (Pm-145) and Promethium-147 (Pm-147). It is

critical to note that while the initial query focused on beta particles from Promethium-145, this

isotope does not primarily decay via beta emission. This guide first clarifies the decay

mechanism of Pm-145 and its associated radiations, then provides a comprehensive overview

of shielding for the beta particles emitted by Pm-147, a common beta-emitting isotope of

promethium.

Understanding Promethium-145 Decay and
Shielding
Promethium-145 is the most stable isotope of promethium, with a half-life of 17.7 years.[1][2]

[3] Contrary to a common misconception, its primary mode of decay is not beta emission.

Instead, Pm-145 decays almost exclusively through electron capture to Neodymium-145 (Nd-

145).[1][2][4] There is also an extremely rare alpha decay mode to Praseodymium-141.[1]
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Radiations Emitted from Promethium-145
Electron capture is a process where an inner atomic electron is captured by the nucleus,

converting a proton into a neutron. This process results in the emission of characteristic X-rays

and Auger electrons as the electron shell vacancy is filled. Therefore, the primary radiation

hazards from a Pm-145 source are these low-energy X-rays and electrons.

Radiation Type Description Shielding Consideration

Characteristic X-rays

Emitted when electrons from

higher energy levels fill the

vacancy left by the captured

electron.

Low-energy; effectively

shielded by thin layers of high-

Z materials.

Auger Electrons

Emitted as an alternative to X-

rays for carrying away the

energy released during

electron shell rearrangement.

Low-energy charged particles

with a very short range.

Shielding Recommendations for Promethium-145
The radiations from Pm-145 are of low energy and have limited penetrating power.

Auger Electrons: These electrons have very low energy and are easily stopped by a minimal

amount of shielding. A standard laboratory container or even the air gap between the source

and the user is often sufficient.

Characteristic X-rays: While more penetrating than Auger electrons, the X-rays from the Nd-

145 daughter atom are also of relatively low energy. Shielding can be effectively achieved

with thin foils of materials with a moderate to high atomic number (Z). Lead or copper are

effective, but even a few millimeters of aluminum or steel will provide significant attenuation.

[5]

The logical workflow for understanding Pm-145 decay is illustrated below.
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Decay Pathway of Promethium-145

Shielding for Promethium-147 Beta Particles
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Promethium-147 is a widely used isotope of promethium that decays via pure beta emission to

Samarium-147 (Sm-147) with a half-life of 2.62 years.[4][6] It is considered a "soft" beta emitter,

meaning its beta particles have relatively low energy.[6]

Promethium-147 Beta Particle Characteristics
The beta particles emitted from Pm-147 do not have a single energy but rather a spectrum of

energies up to a maximum value.

Parameter Value Reference

Maximum Beta Energy (Emax) ~225 keV [4][7]

Average Beta Energy (Eavg) ~62 keV [6][8]

Half-life 2.62 years [6]

Principles of Beta Particle Shielding
Shielding beta particles involves two primary considerations:

Stopping the Beta Particles: Beta particles are charged and lose energy through interactions

with electrons in the shielding material. A sufficient thickness of material will stop them

completely.

Minimizing Bremsstrahlung: As beta particles decelerate rapidly in a material, they can

produce secondary X-rays known as "bremsstrahlung" (braking radiation). The production of

bremsstrahlung is more efficient in materials with a high atomic number (Z).[9]

Therefore, the ideal shielding strategy for beta particles is a two-stage approach:

Primary Shielding: Use a low-Z material (e.g., plastic, acrylic, aluminum) thick enough to stop

all the beta particles. This minimizes the production of bremsstrahlung X-rays.

Secondary Shielding: If the beta source is very strong and the bremsstrahlung produced is

significant, an outer layer of a high-Z material (e.g., lead) can be used to attenuate these

secondary X-rays.
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For Pm-147, given its low beta energy, bremsstrahlung production is less of a concern than for

high-energy beta emitters. However, for high-activity sources, it should still be considered.

Radiation Source & Shielding
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Beta Particle Shielding Workflow

Shielding Material Data for Promethium-147
The range of beta particles is often expressed in terms of density-thickness (g/cm²), which is

the thickness in cm multiplied by the density of the material in g/cm³. The maximum range of

the ~225 keV beta particles from Pm-147 is approximately 50 mg/cm².
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Material Density (g/cm³)
Required Thickness to
Stop All Beta Particles
(mm)

Plastic (Acrylic) ~1.18 ~0.42

Aluminum 2.70 ~0.19

Glass ~2.5 ~0.20

Water 1.00 ~0.50

Note: These are approximate values. The exact thickness required should be confirmed with

measurements for any specific application. For most laboratory uses of Pm-147, a few

millimeters of plastic or aluminum is sufficient. For example, 0.2 mm of plastic is often cited as

adequate shielding for Pm-147 beta emissions.[10]

Experimental Protocols
Verifying the adequacy of shielding is crucial. The following outlines a general experimental

protocol for measuring beta particle attenuation.

Objective
To determine the required thickness of a given shielding material (e.g., aluminum, plastic) to

effectively shield the beta emissions from a Promethium-147 source.

Materials
Promethium-147 source of known activity.

Geiger-Müller (GM) counter with a pancake probe or a similar beta-sensitive detector.

Set of calibrated thickness absorbers (e.g., aluminum or plastic foils of varying, known

thicknesses).

Lead shielding bricks to create a low-background counting environment.

Calipers for thickness measurement.
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Source holder and stand for reproducible geometry.

Methodology
Background Measurement:

Set up the GM counter within a shielded area (lead cave) to minimize background

radiation.

Without the Pm-147 source present, take a background radiation count for a set period

(e.g., 10 minutes). This is the background count rate (Cbkg).

Unshielded Source Measurement:

Place the Pm-147 source in the holder at a fixed distance from the detector. This geometry

must remain constant throughout the experiment.

Measure the radiation count rate for the same set period. This is the unshielded count rate

(C0).

Attenuation Measurement:

Place the thinnest absorber foil between the source and the detector.

Measure the count rate for the same set period. Record the thickness of the absorber and

the count rate (Cx).

Repeat this step, progressively increasing the thickness of the absorber material by

adding more foils.

Continue until the count rate is approximately equal to the background count rate.

Data Analysis:

For each measurement, calculate the net count rate by subtracting the background count

rate (Cnet = Cx - Cbkg).
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Plot the net count rate (on a logarithmic scale) as a function of the absorber thickness (on

a linear scale).

The thickness at which the net count rate approaches zero is the maximum range (Rmax)

of the beta particles in that material. This represents the minimum thickness required for

complete absorption.

The experimental workflow is visualized in the diagram below.
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Beta Attenuation Measurement Workflow
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Conclusion
In summary, Promethium-145 is not a beta emitter; it decays via electron capture, producing

low-energy X-rays and Auger electrons that require minimal shielding. For applications

requiring a promethium-based beta source, Promethium-147 is the isotope of choice. The low-

energy beta particles from Pm-147 can be effectively shielded with thin layers of low-Z

materials such as plastic or aluminum. This approach effectively stops the beta particles while

minimizing the production of secondary bremsstrahlung X-rays. For any application, the

specific shielding requirements should be calculated and experimentally verified to ensure

radiation exposure is kept As Low As Reasonably Achievable (ALARA).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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